![molecular formula C21H19NO6S2 B3729709 3-({[2,5-dimethyl-3-(phenylsulfonyl)phenyl]sulfonyl}amino)benzoic acid](/img/structure/B3729709.png)
3-({[2,5-dimethyl-3-(phenylsulfonyl)phenyl]sulfonyl}amino)benzoic acid
Overview
Description
3-({[2,5-dimethyl-3-(phenylsulfonyl)phenyl]sulfonyl}amino)benzoic acid, also known as DBX, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of a class of enzymes known as protein tyrosine phosphatases (PTPs), which play a crucial role in regulating cellular signaling pathways. In
Mechanism of Action
3-({[2,5-dimethyl-3-(phenylsulfonyl)phenyl]sulfonyl}amino)benzoic acid inhibits PTP activity by binding to the active site of the enzyme. The sulfonamide group of this compound interacts with the conserved arginine residue in the active site of the enzyme, thereby blocking the catalytic activity of the enzyme. This compound has been shown to be a highly selective inhibitor of PTPs, with little or no effect on other classes of enzymes.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. Inhibition of PTP activity by this compound results in the activation of various signaling pathways, including the insulin signaling pathway and the mitogen-activated protein kinase (MAPK) pathway. This compound has been shown to enhance insulin sensitivity and glucose uptake in vitro and in vivo. This compound has also been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo.
Advantages and Limitations for Lab Experiments
One of the major advantages of 3-({[2,5-dimethyl-3-(phenylsulfonyl)phenyl]sulfonyl}amino)benzoic acid is its high selectivity for PTPs, which makes it a useful tool for studying the role of PTPs in cellular signaling pathways. This compound has also been shown to have good pharmacokinetic properties, with a half-life of around 6 hours in mice. However, this compound has some limitations in lab experiments. It is relatively expensive to synthesize, and its low solubility in aqueous solutions can make it difficult to use in certain assays.
Future Directions
There are several potential future directions for research on 3-({[2,5-dimethyl-3-(phenylsulfonyl)phenyl]sulfonyl}amino)benzoic acid. One area of interest is the development of new analogs of this compound with improved pharmacokinetic properties and selectivity for specific PTPs. Another area of interest is the use of this compound in combination with other drugs or therapies for the treatment of cancer. This compound has also been shown to have potential therapeutic applications in other diseases, such as diabetes and obesity, and further research in these areas is warranted.
Scientific Research Applications
3-({[2,5-dimethyl-3-(phenylsulfonyl)phenyl]sulfonyl}amino)benzoic acid has been extensively used in scientific research, particularly in the field of cancer biology. PTPs are known to play a critical role in the regulation of cellular signaling pathways that control cell proliferation, differentiation, and survival. Dysregulation of PTP activity has been implicated in the development and progression of various types of cancer. This compound has been shown to selectively inhibit several PTPs, including PTP1B and SHP2, which are known to be overexpressed in certain types of cancer cells. This compound has been used to study the role of PTPs in cancer cell signaling pathways and to develop new strategies for cancer therapy.
properties
IUPAC Name |
3-[[3-(benzenesulfonyl)-2,5-dimethylphenyl]sulfonylamino]benzoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19NO6S2/c1-14-11-19(29(25,26)18-9-4-3-5-10-18)15(2)20(12-14)30(27,28)22-17-8-6-7-16(13-17)21(23)24/h3-13,22H,1-2H3,(H,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWNFJTMJWDVDBS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)S(=O)(=O)NC2=CC=CC(=C2)C(=O)O)C)S(=O)(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19NO6S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.